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Compound of Interest

Compound Name: 5-Methyl-2-heptanone

Cat. No.: B097569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk

assessment. Always consult the most current SDS and relevant regulatory guidelines before

handling any chemical.

Introduction
5-Methyl-2-heptanone (CAS No. 18217-12-4) is a branched-chain aliphatic ketone.[1][2] Its

structural isomers and related ketones are utilized in various industrial applications, including

as solvents and flavoring agents.[3] A thorough understanding of its safety profile, handling

requirements, and toxicological properties is essential for its safe use in research and

development settings.

This technical guide provides an in-depth overview of the available safety, handling, and toxicity

information for 5-Methyl-2-heptanone. Due to the limited specific toxicological data for this

compound, a read-across approach has been employed, utilizing data from the structurally

similar compound 2-Heptanone (CAS No. 110-43-0) to infer potential hazards. This approach is

a scientifically accepted method for data gap filling in toxicology.[4][5]
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A summary of the key physical and chemical properties of 5-Methyl-2-heptanone is presented

in Table 1. This information is critical for understanding its behavior under various experimental

and storage conditions.

Property Value Reference(s)

CAS Number 18217-12-4 [1][6]

Molecular Formula C8H16O [1][6]

Molecular Weight 128.21 g/mol [1]

Appearance
Colorless to pale yellow liquid

(est.)
[3]

Boiling Point 167.5 °C @ 760 mmHg (est.) [3]

Flash Point 44.6 °C (112.0 °F) (est.) [3]

Vapor Pressure 1.695 mmHg @ 25 °C (est.) [3]

Water Solubility 1371 mg/L @ 25 °C (est.) [3]

logP (o/w) 2.350 (est.) [3]

Hazard Identification and GHS Classification
5-Methyl-2-heptanone is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

summarized in Table 2.
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Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Source: PubChem CID 28965[1]

GHS Pictograms:

Flame: Indicates a flammable hazard.

Exclamation Mark: Indicates skin and eye irritation, and respiratory tract irritation.

Signal Word: Warning

Toxicological Information
Direct and comprehensive toxicological data for 5-Methyl-2-heptanone are not readily

available in the public domain.[2] Therefore, a read-across approach from the structurally

related ketone, 2-Heptanone, is used to provide an estimate of its toxicological profile.

Acute Toxicity (Read-Across from 2-Heptanone)
Route Species Value Reference(s)

Oral LD50 Rat 1670 mg/kg [3][7]

Oral LD50 Mouse 730 mg/kg [7]

Dermal LD50 Rabbit 10220 mg/kg [7]

Inhalation LC10 Rat 4000 ppm (4 hours) [3]
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Note: The oral LD50 values suggest moderate acute toxicity if ingested. The dermal LD50

indicates low acute toxicity via skin contact. The inhalation data for 2-Heptanone suggests that

high concentrations may be harmful.

Skin and Eye Irritation
5-Methyl-2-heptanone is classified as a skin and eye irritant.[1] This is consistent with the

properties of many aliphatic ketones. Direct contact can cause redness, dryness, and irritation

to the skin and serious irritation to the eyes.[4]

Respiratory Tract Irritation
The substance is classified as a respiratory tract irritant.[1] Inhalation of vapors may cause

coughing, sore throat, dizziness, and headache.[4]

Genotoxicity and Carcinogenicity (Read-Across from 2-
Heptanone)
No specific genotoxicity or carcinogenicity data were found for 5-Methyl-2-heptanone.

However, studies on 2-Heptanone indicate that it is not mutagenic in the Ames test and not

clastogenic in an in vitro chromosome aberration assay.[8] Based on this read-across data, 5-
Methyl-2-heptanone is not expected to be genotoxic. There is no data to suggest that 5-
Methyl-2-heptanone is carcinogenic.

Toxicokinetics and Metabolism
Specific toxicokinetic data for 5-Methyl-2-heptanone is not available. However, the metabolism

of aliphatic ketones, in general, is well-understood. They are typically metabolized through

oxidation via cytochrome P450 enzymes. The resulting metabolites can then enter intermediary

metabolism.[9][10] For example, methyl isobutyl ketone is metabolized to 4-hydroxy-4-methyl-

2-pentanone and 4-methyl-2-pentanol.[11] It is plausible that 5-Methyl-2-heptanone follows a

similar metabolic pathway.

Handling and Safety Precautions
Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Use explosion-proof equipment due to the flammable nature of the substance.

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,

use a NIOSH-approved respirator with an organic vapor cartridge.

Storage
Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep containers tightly closed.

Store separately from strong oxidizing agents, strong bases, and strong reducing agents.[4]

Spills and Disposal
In case of a spill, remove all ignition sources.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed

container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols (Representative)
Detailed experimental protocols for the toxicity testing of 5-Methyl-2-heptanone are not

publicly available. The following are descriptions of standard, representative methodologies for

key toxicological endpoints.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test
This test, based on models like EpiDerm™, assesses the potential of a substance to cause

skin irritation.

Tissue Culture: Reconstructed human epidermal tissues are cultured to form a multi-layered,

differentiated epidermis.

Chemical Exposure: The test substance is applied topically to the surface of the tissue

culture for a defined period (e.g., 60 minutes).

Post-Exposure Incubation: The substance is removed, and the tissues are incubated for a

further period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is determined using a colorimetric assay, such as the

MTT assay. A reduction in tissue viability below a certain threshold (e.g., 50%) indicates that

the substance is an irritant.[10][12]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test
This test, using models like EpiOcular™, evaluates the potential for a substance to cause

serious eye damage or irritation.

Tissue Culture: Reconstructed human cornea-like epithelial tissues are used.

Chemical Exposure: The test substance is applied to the surface of the tissue for a specified

duration (e.g., 30 minutes for liquids).

Post-Exposure Incubation: The substance is rinsed off, and the tissues undergo a post-

exposure incubation period.

Viability Assessment: The viability of the corneal cells is measured, typically using the MTT

assay. A significant decrease in viability suggests an irritant potential.[5][13]
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Bacterial Reverse Mutation Test (Ames Test) for
Genotoxicity
This assay is used to detect the mutagenic potential of a chemical.

Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium are used.

Exposure: The bacterial strains are exposed to the test substance at various concentrations,

both with and without a metabolic activation system (S9 mix).

Mutation Detection: The bacteria are plated on a minimal agar medium lacking histidine. If

the substance is a mutagen, it will cause reverse mutations, allowing the bacteria to grow

and form colonies.

Analysis: The number of revertant colonies is counted and compared to the control plates. A

significant increase in the number of colonies indicates a mutagenic potential.[14][15]

Logical Relationships and Workflows
The following diagrams illustrate the logical flow of a safety assessment for a chemical with

limited data and a typical experimental workflow for in vitro irritation testing.
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Logical Flow for Safety Assessment of 5-Methyl-2-heptanone
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Caption: Logical workflow for the safety assessment of 5-Methyl-2-heptanone.
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Experimental Workflow for In Vitro Irritation Testing

Preparation
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Caption: General workflow for in vitro skin or eye irritation testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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